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Compound of Interest

Compound Name: 2-Ethyl-3-hydroxyhexanal

Cat. No.: B1620174 Get Quote

An In-depth Technical Guide to the Chemical Properties of 2-Ethyl-3-hydroxyhexanal

Abstract
2-Ethyl-3-hydroxyhexanal, a β-hydroxy aldehyde, is a significant organic compound with

applications as a reagent and an intermediate in various chemical syntheses.[1][2] This

technical guide provides a comprehensive overview of its chemical and physical properties,

detailed experimental protocols for its synthesis, and an exploration of its chemical reactivity.

The information is tailored for researchers, scientists, and professionals in drug development,

with a focus on data presentation, experimental methodology, and visual representations of key

processes.

Chemical and Physical Properties
2-Ethyl-3-hydroxyhexanal is an organic compound characterized by the presence of both a

hydroxyl and an aldehyde functional group.[1] Its branched structure and functional groups

contribute to its distinct chemical properties and reactivity.[3] It is typically a colorless to pale

yellow liquid with a characteristic odor.[1]
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Identifier Value

IUPAC Name 2-ethyl-3-hydroxyhexanal[4]

CAS Number 496-03-7[1][3][4][5][6]

Molecular Formula C8H16O2[1][3][4][5][6]

Molecular Weight 144.21 g/mol [3][4]

Synonyms Butyraldol, 3-Hydroxy-2-ethylhexanal[1][3][4][6]

InChI
InChI=1S/C8H16O2/c1-3-5-8(10)7(4-2)6-9/h6-

8,10H,3-5H2,1-2H3[1][3][4]

InChIKey FMBAIQMSJGQWLF-UHFFFAOYSA-N[1][3][4]

Canonical SMILES CCCC(C(CC)C=O)O[3][4]

Physical Properties
Property Value

Boiling Point 216.9 °C at 760 mmHg[6][7]

Density 0.923 g/cm³[6][7]

Flash Point 86.7 °C[6][7]

Vapor Pressure 0.0294 mmHg at 25 °C[6][7]

Refractive Index 1.435[6][7]
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Property Value

pKa 14.56 ± 0.20 (Predicted)[5][8]

XLogP3 1.2[5]

Hydrogen Bond Donor Count 1[5][8]

Hydrogen Bond Acceptor Count 2[5][8]

Rotatable Bond Count 5[5][8]

Exact Mass 144.115029749[4][5]

Complexity 91.3[5][8]

Experimental Protocols
Synthesis of 2-Ethyl-3-hydroxyhexanal via Aldol
Condensation
2-Ethyl-3-hydroxyhexanal is primarily synthesized through the aldol condensation of butanal.

[2][8] This reaction involves the base-catalyzed addition of one molecule of butanal to another.

[9]

Materials:

Butanal

Aqueous sodium hydroxide (NaOH) solution or potassium hydroxide (KOH)[10]

Phase-transfer catalyst (optional)

Acetic acid

Procedure:

The aldol condensation of butanal is carried out at approximately 30°C.[2][8]
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An aqueous solution of sodium hydroxide is used as the catalyst. A phase-transfer catalyst

can also be employed.[2][8]

In the first step, the base abstracts an alpha-hydrogen from a butanal molecule to form an

enolate ion.[10]

The resulting enolate ion then acts as a nucleophile and attacks the electrophilic carbonyl

carbon of a second butanal molecule.[10]

This leads to the formation of a β-hydroxy aldehyde, which is 2-ethyl-3-hydroxyhexanal.[9]

[10]

The reaction is terminated by the addition of acetic acid.[2][8]

Reactants

Intermediates

Product

Butanal (Molecule 1)

Enolate Ion

 Base abstracts α-H+

Butanal (Molecule 2)

2-Ethyl-3-hydroxyhexanal

Base (e.g., NaOH)  Nucleophilic attack on Butanal 2

Click to download full resolution via product page

Caption: Aldol condensation pathway for the synthesis of 2-Ethyl-3-hydroxyhexanal.

Expected Spectroscopic Data
The structure of 2-ethyl-3-hydroxyhexanal can be confirmed using various spectroscopic

methods.

Infrared (IR) Spectroscopy:
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A broad peak is expected in the range of 3200-3600 cm⁻¹ corresponding to the O-H

stretching of the hydroxyl group.

A sharp peak around 1720-1740 cm⁻¹ is indicative of the C=O stretching of the aldehyde

group.

Peaks in the region of 2900-3000 cm⁻¹ correspond to C-H stretching.

¹H Nuclear Magnetic Resonance (¹H-NMR) Spectroscopy:

A signal for the aldehydic proton (CHO) is expected to appear downfield, typically in the

range of 9-10 ppm.

The proton attached to the carbon bearing the hydroxyl group (CH-OH) would likely appear

between 3.5 and 4.5 ppm.

The protons of the ethyl and propyl groups will show characteristic splitting patterns in the

upfield region (0.8-1.7 ppm).

¹³C Nuclear Magnetic Resonance (¹³C-NMR) Spectroscopy:

A peak for the carbonyl carbon of the aldehyde will be observed significantly downfield,

around 200 ppm.

The carbon attached to the hydroxyl group is expected to have a chemical shift in the range

of 60-80 ppm.

The remaining aliphatic carbons will appear in the upfield region.

Mass Spectrometry (MS):

The molecular ion peak (M+) would be observed at m/z = 144.

Fragmentation patterns would likely involve the loss of water (M-18), an ethyl group (M-29),

or a propyl group (M-43).
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2-Ethyl-3-hydroxyhexanal is a versatile compound due to the presence of both an aldehyde

and a hydroxyl group.[1] It is utilized as a precursor in the synthesis of several important

industrial chemicals.[2][3][8]

Key Reactions:

Dehydration: It can undergo dehydration to form 2-ethyl-2-hexenal, an α,β-unsaturated

aldehyde.[3]

Hydrogenation: The aldehyde group can be selectively hydrogenated to yield 2-ethyl-1,3-

hexanediol.[3]

Oxidation: The aldehyde group can be oxidized to a carboxylic acid, forming 2-ethyl-3-

hydroxyhexanoic acid.

Further Aldol Reactions: It can participate in further aldol condensation reactions with other

aldehydes.[3]

2-Ethyl-3-hydroxyhexanal

Dehydration Hydrogenation Oxidation 2-Ethylhexanol

 Further Reduction

2-Ethylhexanal

 Dehydration & Reduction

2-Ethyl-2-hexenal 2-Ethyl-1,3-hexanediol 2-Ethylhexanoic Acid

Click to download full resolution via product page

Caption: Major chemical transformations of 2-Ethyl-3-hydroxyhexanal.
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Safety and Handling
Standard laboratory safety precautions should be observed when handling 2-ethyl-3-
hydroxyhexanal.

Handling: Avoid contact with skin and eyes. Use in a well-ventilated area and avoid the

formation of aerosols.[11] Personal protective equipment such as safety glasses with side-

shields and protective gloves should be worn.[11]

Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed.[11]

First Aid:

In case of skin contact: Wash off with soap and plenty of water.[11]

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[11]

If inhaled: Move the person into fresh air.[11]

If swallowed: Rinse mouth with water. Do not induce vomiting.[11]

It is crucial to consult the full Safety Data Sheet (SDS) before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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